Cas no 59039-61-1 (1-(propan-2-yl)-1,4-diazepane)

• Product Name: 1-(propan-2-yl)-1,4-diazepane
• CAS No: 59039-61-1
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD08437494
• CID: 830308
• PubChem ID: 12236513
• Update Time: 2025-04-19

1-(propan-2-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-1,4-diazepane
• 1-(1-methylethyl)-1,4-diazepane
• 1-isopropyl-homopiperazine
• 1-propan-2-yl-1,4-diazepane
• 1-Isopropyl-[1,4]diazepane
• N-i-Pr-homopiperazine
• 1-(propan-2-yl)-1,4-diazepane
• SCHEMBL63693
• AKOS000143719
• AT23966
• MB06129
• EN300-65941
• XEGFJPJTBTYPNB-UHFFFAOYSA-N
• MFCD08437494
• DTXSID60481770
• 59039-61-1
• SY065017
• Z239604566
• 4-isopropyl-1,4-diazepane

• MDL： MFCD08437494
• Inchi： 1S/C8H18N2/c1-8(2)10-6-3-4-9-5-7-10/h8-9H,3-7H2,1-2H3
• InChI Key： XEGFJPJTBTYPNB-UHFFFAOYSA-N
• SMILES： N1(CCNCCC1)C(C)C

Computed Properties

• Exact Mass: 142.14700
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 91.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Boiling Point: 76-78°C/11mm
• PSA: 15.27000
• LogP: 0.95680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes